288-14-2

Isoxazole

In Stock

• CAS RN:
• 288-14-2

• Formula:
• C3H3NO

• InChI:
• InChI=1S/C3H3NO/c1-2-4-5-3-1/h1-3H

• InChIKey:
• CTAPFRYPJLPFDF-UHFFFAOYSA-N

• Isoxazole are described as inhibitors of acetylcholinesterase (AChE). Isoxazole ligands bind to and inhibit the Sxc- antiporter.
  Isoxazole is a monocyclic heteroarene with a structure consisting of a 5-membered ring containing three carbon atoms and an oxygen and nitrogen atom adjacent to each other. It is the parent of the class of isoxazoles. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and a member of isoxazoles.
  Azoles with an OXYGEN and a NITROGEN next to each other at the 1,2 positions, in contrast to OXAZOLES that have nitrogens at the 1,3 positions.
  

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-4-fluoro-3-methylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 903288-14-2

• Formula:
• C22H23FN2O3S

• InChI:
• InChI=1S/C22H23FN2O3S/c1-16-13-19(8-9-20(16)23)29(26,27)24-14-21(22-7-4-12-28-22)25-11-10-17-5-2-3-6-18(17)15-25/h2-9,12-13,21,24H,10-11,14-15H2,1H3

• InChIKey:
• WKGAYGXQUNGNEA-UHFFFAOYSA-N

• N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-4-fluoro-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H23FN2O3S and its molecular weight is 414.5. The purity is usually 95%.

4-Chloro-6-(4-(trifluoromethyl)piperidin-1-yl)pyrimidine

In Stock

• CAS RN:
• 1491288-14-2

• Formula:
• C10H11ClF3N3

• InChI:
• InChI=1S/C10H11ClF3N3/c11-8-5-9(16-6-15-8)17-3-1-7(2-4-17)10(12,13)14/h5-7H,1-4H2

• InChIKey:
• RJUJXISXQHJQHE-UHFFFAOYSA-N

• 4-Chloro-6-(4-(trifluoromethyl)piperidin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C10H11ClF3N3 and its molecular weight is 265.66 g/mol. The purity is usually 95%.

3-[4-(Difluoromethyl)triazol-2-yl]benzoic acid

Usually In Stock

• CAS RN:
• 2248288-14-2

• Formula:
• C10H7F2N3O2

• InChI:
• InChI=1S/C10H7F2N3O2/c11-9(12)8-5-13-15(14-8)7-3-1-2-6(4-7)10(16)17/h1-5,9H,(H,16,17)

• InChIKey:
• KFYAGTZGTCOGCJ-UHFFFAOYSA-N

• 3-[4-(Difluoromethyl)triazol-2-yl]benzoic acid is a useful research compound. Its molecular formula is C10H7F2N3O2 and its molecular weight is 239.182. The purity is usually 95%.